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Compound Name: Relomycin
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For Researchers, Scientists, and Drug Development Professionals

Application Notes
Relomycin, also known as Tylosin D, is a macrolide antibiotic effective against a broad

spectrum of Gram-positive bacteria.[1][2] It is a component of the commercially available

antibiotic Tylosin, which is a mixture of Tylosin A, B, C, and D. Tylosin A is the major

component, contributing to most of the bacteriostatic activity.[3] The primary mechanism of

action for Relomycin and other macrolides is the inhibition of bacterial protein synthesis. This

is achieved through binding to the 50S ribosomal subunit, thereby preventing the elongation of

the polypeptide chain.[1][4][5]

In research settings, Relomycin can be used for various applications, including:

Antimicrobial Susceptibility Testing: Determining the minimum inhibitory concentration (MIC)

against susceptible bacterial strains.

In Vitro Studies: Investigating the anti-inflammatory effects of macrolides. For instance,

Tylosin has been shown to inhibit the production of nitric oxide (NO) and prostaglandin E2

(PGE2) in LPS-stimulated macrophages at concentrations of 10-20 µg/mL.[6]

Cell Culture: As a selection agent or to prevent bacterial contamination in mammalian cell

cultures. A recommended working concentration for this purpose is 8 µg/mL (achieved by a

1:1000 dilution of an 8 mg/mL stock solution).[7]
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The choice of solvent for preparing a Relomycin stock solution depends on the intended

application and the desired concentration. While Tylosin base has low water solubility, its

tartrate salt is readily soluble in water.[8] For research purposes, organic solvents like Dimethyl

Sulfoxide (DMSO) and ethanol are commonly used to achieve high concentration stock

solutions.

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for preparing and using

Relomycin (Tylosin) stock solutions.

Table 1: Physicochemical Properties of Relomycin (Tylosin)

Property Value Reference

Synonyms Tylosin D [9]

Molecular Formula C46H79NO17

Molecular Weight 918.1 g/mol [10]

Appearance White to buff-colored powder [8]

Table 2: Solubility of Relomycin (Tylosin)

Solvent Solubility (approximate) Reference(s)

DMSO 25 - 100 mg/mL [3][11][12]

Ethanol 30 mg/mL [3][13]

Methanol Freely soluble [10]

Water (Tylosin Base) Slightly soluble [8]

Water (Tylosin Tartrate) 200 mg/mL [9]

Propylene Glycol/Water
200 mg/mL (for Tylosin Tartrate

in a 1:1 ratio)
[8]
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Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Shelf Life
(approximate)

Reference

Powder -20°C ≥ 4 years [3]

Stock Solution in

Solvent
-20°C or -80°C

1 year (in solvent at

-80°C)

Table 4: Typical Working Concentrations

Application Working Concentration Reference(s)

Mammalian Cell Culture

(contamination control)
8 µg/mL [7]

Anti-inflammatory Studies (in

vitro)
10 - 20 µg/mL [6]

Antibacterial Susceptibility

Testing (MIC)
Varies by strain [6]

Experimental Protocols
Protocol 1: Preparation of a 25 mg/mL Relomycin Stock
Solution in DMSO
Materials:

Relomycin (Tylosin) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer
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Sterile syringe filter (0.22 µm)

Procedure:

Weighing: Accurately weigh out the desired amount of Relomycin powder using a calibrated

analytical balance in a sterile weighing boat. For example, to prepare 1 mL of a 25 mg/mL

stock solution, weigh 25 mg of Relomycin.

Dissolving: Aseptically transfer the weighed powder into a sterile tube. Add the appropriate

volume of anhydrous DMSO to achieve a final concentration of 25 mg/mL.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional but Recommended): For applications requiring sterile conditions, filter

the stock solution through a 0.22 µm syringe filter into a new sterile tube. This is particularly

important for cell culture applications.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles. Label each aliquot clearly with the name of

the compound, concentration, solvent, and date of preparation. Store the aliquots at -20°C or

-80°C.

Protocol 2: Preparation of a 30 mg/mL Relomycin Stock
Solution in Ethanol
Materials:

Relomycin (Tylosin) powder

100% Ethanol

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer
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Procedure:

Weighing: In a sterile weighing boat, accurately weigh the desired amount of Relomycin
powder. For 1 mL of a 30 mg/mL stock, weigh 30 mg.

Dissolving: Aseptically transfer the powder to a sterile tube. Add the calculated volume of

100% ethanol.

Mixing: Securely cap the tube and vortex until the solid is fully dissolved.

Aliquoting and Storage: Dispense the stock solution into sterile, single-use aliquots. Clearly

label each vial and store at -20°C.
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Experimental Workflow: Relomycin Stock Solution Preparation

Preparation

Sterilization (Optional)

Storage

Weigh Relomycin Powder

Dissolve in Solvent
(e.g., DMSO or Ethanol)

Vortex to Dissolve

Filter through 0.22 µm Syringe Filter

Aliquot into Single-Use Vials

Store at -20°C or -80°C
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Caption: Workflow for preparing a sterile Relomycin stock solution.
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Mechanism of Action: Relomycin Inhibition of Bacterial Protein Synthesis

Relomycin

Binding to 50S Subunit

Bacterial 50S Ribosomal Subunit

Inhibition of Translocation

Bacterial Protein Synthesis

Bacteriostatic Effect / Cell Death

Click to download full resolution via product page

Caption: Signaling pathway of Relomycin's antibacterial action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC137475/
https://pmc.ncbi.nlm.nih.gov/articles/PMC137475/
https://pubmed.ncbi.nlm.nih.gov/10995229/
https://pubmed.ncbi.nlm.nih.gov/10995229/
https://pubmed.ncbi.nlm.nih.gov/10995229/
https://www.glpbio.com/tylosin-tylosin-a.html
https://www.scientificlabs.co.uk/product/antibiotics/T3397-20ML
https://www.veterinaryworld.org/Vol.3/January/Preparation%20and%20evaluation%20of%20veterinary%2020%25%20injectable%20solution%20of%20tylosin.pdf
https://www.selleckchem.com/products/tylosin-tartrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tylosin
https://www.selleckchem.com/products/tylosin.html
https://www.targetmol.com/compound/tylosin
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7708088.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7708088.aspx
https://www.benchchem.com/product/b1679263#standard-operating-procedure-for-relomycin-stock-solution
https://www.benchchem.com/product/b1679263#standard-operating-procedure-for-relomycin-stock-solution
https://www.benchchem.com/product/b1679263#standard-operating-procedure-for-relomycin-stock-solution
https://www.benchchem.com/product/b1679263#standard-operating-procedure-for-relomycin-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679263?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

